Cas no 313648-62-3 (4-(Adamantan-1-yl)-2,6-dinitrophenol)

• Product Name: 4-(Adamantan-1-yl)-2,6-dinitrophenol
• CAS No: 313648-62-3
• MF: C₁₆H₁₈N₂O₅
• MW: 318.324524402618
• CID: 1029972
• PubChem ID: 2834600
• Update Time: 2025-04-20

4-(Adamantan-1-yl)-2,6-dinitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-(Adamantan-1-yl)-2,6-dinitrophenol
• 4-(1-adamantyl)-2,6-dinitrophenol
• 313648-62-3
• AKOS001606000
• Oprea1_834034
• CBDivE_011606
• DTXSID60385406
• DB-304867

• Inchi： 1S/C16H18N2O5/c19-15-13(17(20)21)4-12(5-14(15)18(22)23)16-6-9-1-10(7-16)3-11(2-9)8-16/h4-5,9-11,19H,1-3,6-8H2
• InChI Key： KDXFWZBDGTUMLL-UHFFFAOYSA-N
• SMILES： OC1=C(C=C(C=C1[N+](=O)[O-])C12CC3CC(CC(C3)C1)C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 318.12157168g/mol
• Monoisotopic Mass: 318.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.443±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.2E-4 g/L) (25 ºC),